Cas no 327078-43-3 (1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-)

1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)- structure
327078-43-3 structure
Product Name:1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-
CAS No:327078-43-3
MF:C20H11ClO4S
MW:382.816943407059
CID:3939733
PubChem ID:1904476
Update Time:2025-04-22

1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-(4-chlorophenyl)-
    • [7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] benzoate
    • SR-01000483155
    • 7-(4-CHLOROPHENYL)-2-OXO-2H-1,3-BENZOXATHIOL-5-YL BENZOATE
    • SR-01000483155-1
    • Oprea1_217915
    • STK520691
    • 7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl benzoate
    • AKOS001513097
    • 327078-43-3
    • Inchi: 1S/C20H11ClO4S/c21-14-8-6-12(7-9-14)16-10-15(11-17-18(16)25-20(23)26-17)24-19(22)13-4-2-1-3-5-13/h1-11H
    • InChI Key: WIVZPBCZDDYEOO-UHFFFAOYSA-N
    • SMILES: O1C2=C(C3=CC=C(Cl)C=C3)C=C(OC(=O)C3=CC=CC=C3)C=C2SC1=O

Computed Properties

  • Exact Mass: 382.0066577Da
  • Monoisotopic Mass: 382.0066577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 77.9Ų
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